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Compound of Interest

Compound Name: 5-Amino-2-bromobenzonitrile

Cat. No.: B189585

Technical Guide: 5-Amino-2-bromobenzonitrile

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the core physicochemical
properties and a key synthetic application of 5-Amino-2-bromobenzonitrile, a valuable
building block in medicinal chemistry and materials science.

Core Molecular Data

5-Amino-2-bromobenzonitrile is an off-white crystalline solid. Its key molecular identifiers and
properties are summarized in the table below.

Property Value Reference
Molecular Formula C7HsBrN2 [1]
Molecular Weight 197.0 g/mol [1]

CAS Number 72115-09-4

Appearance Off-white crystalline solid

Synthetic Applications and Experimental Protocols
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5-Amino-2-bromobenzonitrile serves as a crucial intermediate in the synthesis of more
complex molecules, particularly heterocyclic compounds with potential pharmaceutical
applications. The presence of amino, bromo, and nitrile functional groups provides multiple
reaction sites for further chemical modifications.

Detailed Experimental Protocol: Diazotization and
Substitution Reaction

The following protocol details a representative synthetic transformation starting from 5-Amino-
2-bromobenzonitrile. This procedure involves the diazotization of the amino group, followed
by a substitution reaction.

Materials:

e 5-Amino-2-bromobenzonitrile (10.0 g, 50.75 mmol)
» Concentrated hydrogen chloride (25 mL)

¢ Acetic acid (50 mL total)

e Sodium nitrite (3.85 g, 55.82 mmol)

o Water (12.5 mL)

 Sulfur dioxide

¢ Calcium chloride dihydrate (3.46 g, 20.30 mmol)
» Dichloromethane

o Saturated aqueous solution of sodium chloride

e Anhydrous sodium sulfate

e Heptane

o Ethyl acetate
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Procedure:
e Diazotization:

o In a flask, dissolve 5-Amino-2-bromobenzonitrile (10.0 g, 50.75 mmol) in a mixture of
concentrated hydrogen chloride (25 mL) and acetic acid (25 mL).

o Cool the solution to 0°C.
o Separately, dissolve sodium nitrite (3.85 g, 55.82 mmol) in water (12.5 mL).

o Add the sodium nitrite solution to the cooled solution of 5-Amino-2-bromobenzonitrile
and stir at 0°C for 15 minutes.

e Substitution:

o In a separate flask, prepare a saturated solution of sulfur dioxide in acetic acid (25 mL) at
0°C.

o Add calcium chloride dihydrate (3.46 g, 20.30 mmol) to this saturated solution.

o Add the previously prepared diazonium salt solution dropwise to the sulfur dioxide
solution.

o Allow the reaction mixture to warm to room temperature and stir for 16 hours.
o Work-up and Purification:

o Dilute the reaction mixture with water, which will result in the formation of a white
precipitate.

o Collect the precipitate by filtration.

o Dissolve the collected solids in dichloromethane and wash with a saturated aqueous
solution of sodium chloride.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.
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o Purify the crude product by column chromatography using 5% ethyl acetate in heptane as
the eluent.

o Combine the fractions containing the product and concentrate in vacuo to obtain the final
compound as a colorless solid.

Visualized Experimental Workflow

The following diagram illustrates the key stages of the experimental protocol described above.
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Caption: Workflow for the synthesis starting from 5-Amino-2-bromobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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